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Compound of Interest

Compound Name: 2,3-Diamino-6-chlorobenzonitrile

Cat. No.: B1427367

An In-Depth Technical Guide to the Storage and Handling of 2,3-Diamino-6-
chlorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Diamino-6-chlorobenzonitrile is a substituted aromatic nitrile that serves as a valuable
building block in medicinal chemistry and drug development. Its unique trifunctional structure,
featuring amino, chloro, and nitrile moieties, makes it a versatile precursor for the synthesis of
various heterocyclic compounds with potential therapeutic applications. However, as with any
reactive chemical intermediate, a thorough understanding of its properties and associated
hazards is paramount to ensure safe handling and storage, thereby protecting laboratory
personnel and maintaining experimental integrity. This guide provides a comprehensive
overview of the essential protocols and underlying principles for the safe management of 2,3-
Diamino-6-chlorobenzonitrile in a research and development setting.

Chemical and Physical Properties

A foundational aspect of safe handling is a clear understanding of the substance's physical and
chemical characteristics. This data informs storage decisions, compatibility assessments, and
appropriate emergency responses.
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Property Value Source
CAS Number 548457-80-3 [1][2]
Molecular Formula C7HeCIN3 [1][2]
Molecular Weight 167.6 g/mol [11[2]
Appearance Gray to brown solid [1]
Purity Typically =295% [2]

Predicted Boiling Point

407.3+45.0 °C

[1]

Predicted Density

1.41 +0.1 g/cm3

[1]

Low solubility in water; Soluble

Solubility in polar organic solvents like
DMSO and DMF.[3]
N Stable under recommended
Stability

storage conditions.[3]

Hazard Identification and Analysis

2,3-Diamino-6-chlorobenzonitrile is classified as a hazardous substance. The primary routes
of exposure are inhalation, ingestion, and skin contact. A thorough risk assessment must be
conducted before any handling activities.

GHS Hazard Statements:[4]

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.
e H332: Harmful if inhaled.

e H335: May cause respiratory irritation.
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Signal Word: Warning[4]

Incompatibilities: To prevent hazardous reactions, 2,3-Diamino-6-chlorobenzonitrile must be
stored separately from:

e Strong oxidizing agents[3]

e Strong acids|3]

o Strong bases[3]

Contact with strong acids should be particularly avoided as it may liberate toxic gases.

Core Directive: Storage and Handling Protocols

The following protocols are designed to mitigate the risks identified above. The causality behind
each step is explained to foster a deeper understanding of the safety measures.

Receiving and Initial Inspection

Upon receipt of 2,3-Diamino-6-chlorobenzonitrile, a systematic inspection is crucial to ensure
containment has not been compromised during transit.
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(Receive ShipmenD

Enspect Exterior Packaging for Damage)

If OK
Don Appropriate PPE
(Lab Coat, Safety Glasses, Nitrile Gloves)

i

Move to Designated Receiving Area
(e.g., Fume Hood)

If Damaged
Enspect Primary Container for Leaks or Damage)
If OK
(Verify Label and SDS Match If Damaged
If Match If Mismatch
Y v
E_og into Chemical Inventor)) Quarantine and Report if Damaged/lnconsisteng

i

Gransfer to Designated Storage Locatior)
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C/erify Fume Hood is OperationaD

Don Full PPE

(Retrieve Chemical from Storage]

Weigh Solid in Fume Hood

'

Clean Weighing Area Immediatela [Perform Reaction in Closed System if Possible

:

Return Chemical to Storage

:

Decontaminate Work Area

:

[Dispose of Contaminated PPE and Waste)

(Wash Hands Thoroughla

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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